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Compound of Interest

Compound Name: Cyclopentadecanone Oxime
CAS No.: 34341-05-4
Cat. No.: B1348772
Get Quote
. J

Executive Summary: Operational Directive

Do not dispose of Cyclopentadecanone Oxime via municipal or laboratory drainage systems.

While this compound is a stable solid at room temperature, its high lipophilicity (LogP ~5.[1]29)
creates a significant bioaccumulation risk in aquatic environments. All disposal must occur via
high-temperature incineration through a licensed hazardous waste contractor.[2][3] This guide
outlines the segregation, packaging, and regulatory protocols required for compliance with
EPA/RCRA standards.

Part 1: Chemical Characterization & Risk Profile[2]

To ensure safe handling, one must understand the causality behind the safety protocols. We
are not merely following rules; we are managing specific molecular behaviors.

The Macrocyclic Factor

Cyclopentadecanone Oxime (
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) is a large-ring macrocycle.[3] Unlike smaller oximes (e.g., Cyclopentanone Oxime, C5), the
C15 structure confers specific properties:

» Low Volatility: It exists as a crystalline solid/flake, reducing inhalation risks compared to
smaller volatile organics.

 Lipophilicity: The large hydrocarbon ring makes it practically insoluble in water but highly
soluble in fats and organic solvents. Mechanism of Hazard: If released into waterways, it
partitions into the fatty tissues of aquatic organisms rather than diluting in the water column.

The Functional Group Hazard (Beckmann
Rearrangement)

The oxime moiety (

) is chemically reactive under specific conditions.[3]

e Acid Sensitivity: Contact with strong acids (Sulfuric, Polyphosphoric) or acid chlorides can
trigger a Beckmann Rearrangement, converting the oxime into a lactam (Exaltolide
precursor).[3] This reaction is exothermic.

» Disposal Implication: Never commingle this waste with acidic waste streams. Violent heat
generation can pressurize waste containers.

Physical Data Table
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Property Value Operational Implication

) Crystalline Solid (White/Pale Dust generation is the primary
Physical State
Yellow) exposure route.[2][3]

Stable at room temp; store

Melting Point ~75-80 °C

away from heat sources.[2][3]

] Low flammability risk unless

Flash Point >113 °C (Closed Cup) ) )

pre-dissolved in solvent.[2][3]

- DO NOT FLUSH. Will clog

Water Solubility Insoluble )

traps and coat pipes.[2][3]

o ) N SEGREGATE from acidic

Reactivity Acid-Sensitive

waste streams.[2][3]

Part 2: Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system.[2][3] Each step prevents the failure of the
next (e.g., proper segregation prevents container failure).

Waste Stream Classification

Before disposal, determine the state of the material.
o Stream A: Pure Solid/Desiccated Waste. (Expired reagent, spill cleanup residues).

e Stream B: Solution Waste. (Reaction mixtures, mother liquors dissolved in organic solvents).

Protocol for Stream A (Solid Waste)[1][2]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[2][3] Avoid
glass for solid waste to prevent breakage during compaction/transport.

e Bagging: Double-bag the solid in 4-mil polyethylene bags before placing it in the rigid
container. This prevents dust release upon reopening at the incineration facility.

e Labeling:
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o Primary Name: "Cyclopentadecanone Oxime - Solid Waste"[2][3]
o Hazard Checkbox: "Irritant,” "Toxic to Aquatic Life."

o Crucial: Add the note "Contains NO Acids."

Protocol for Stream B (Solution Waste)

o Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum (e.g., do
not put halogenated solvents in a non-halogenated drum if your facility separates them).

e pH Check: Verify the solution is Neutral (pH 6-8). If the process involved acids, neutralize
carefully with Sodium Bicarbonate before bottling. Why? To prevent the Beckmann
Rearrangement inside the waste drum.

o Container: Safety-coated glass bottle or HDPE carboy.

o Labeling: List all solvents by volume percentage. List Cyclopentadecanone Oxime as a
"Trace Contaminant” or "Solute" depending on concentration.

Part 3: The Disposal Decision Tree (Visualization)

The following diagram illustrates the logical flow for processing this chemical waste.
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Start: Waste |dentification

Assess Physical State

State: SOLID / PURE State: SOLUTION / MIXTURE

Double Bag (4-mil Poly) Check pH (Neutralize if Acidic)

H 6-8 Confirmed

Place in Wide-Mouth HDPE Segregate: Halogenated vs Non-Halogenated
Label: 'Non-Regulated Organic Solid' Place in Solvent Carboy

RCRA Manifesting

Final Disposal: High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging Cyclopentadecanone Oxime waste
streams to ensure safety and compliance.
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Part 4: Emergency Contingencies
Dry Spill Cleanup[1][2]

PPE: Wear nitrile gloves, lab coat, and safety goggles. If the powder is fine/dusty, use an
N95 respirator to prevent inhalation of particulates.

Containment: Do not dry sweep if dust generation is likely. Cover the spill with a damp paper
towel or an oil-based sweeping compound to bind the dust.[3]

Collection: Scoop material into the Stream A solid waste container.

Decontamination: Wipe the surface with ethanol or acetone (the oxime is soluble in organics)
followed by a soap and water wash.

Exposure Response[1][2]

Skin Contact: Wash immediately with soap and water. The lipophilic nature means water
alone will not effectively remove the residue; soap is essential to emulsify the compound.

Eye Contact: Rinse for 15 minutes.[4] Mechanical irritation from crystals is the primary
immediate risk.[3]

Part 5: Regulatory Framework (USA)[1][2]
RCRA Classification

Under the Resource Conservation and Recovery Act (RCRA):

Listing: Cyclopentadecanone Oxime is not specifically P-listed or U-listed.[2][3]

Characteristic: It typically does not meet the definition of Ignitable, Corrosive, or Reactive
(unless mixed with solvents).[3]

Waste Code: If unmixed, it is generally classified as Non-Regulated Chemical Waste (unless
it passes the TCLP for a contaminant, which is unlikely).[3]

Best Practice: Despite the "Non-Regulated" status, always manage it as hazardous organic
waste due to the aquatic toxicity potential. Use waste code D001 only if dissolved in ignitable
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solvents.

DOT Shipping (for Waste Haulers)[1][2]

e Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s.
(Cyclopentadecanone Oxime).[1][5]

e UN Number: UN3077
e Class: 9
o Packing Group: Il

o Note: This applies if the quantity exceeds certain thresholds or if the specific vendor SDS
identifies aquatic toxicity triggers.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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